Cas no 141109-07-1 (Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester)
141109-07-1 structure
Product Name:Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester
CAS No:141109-07-1
MF:C25H32O6
MW:428.517988204956
CID:2676847
Update Time:2023-08-07
Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- (4-decoxyphenyl) 4-methoxycarbonyloxybenzoate
- Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester
- 4-(DECYLOXY)PHENYL 4-[(METHOXYCARBONYL)OXY]BENZOATE
-
- Inchi: 1S/C25H32O6/c1-3-4-5-6-7-8-9-10-19-29-21-15-17-22(18-16-21)30-24(26)20-11-13-23(14-12-20)31-25(27)28-2/h11-18H,3-10,19H2,1-2H3
- InChI Key: GDMVNGWYEYYRFN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OC(=O)OC)=O)CCCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 16
- Complexity: 492
- XLogP3: 8.1
- Topological Polar Surface Area: 71.1
Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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